Cas no 1493572-29-4 (4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine)

• Product Name: 4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine
• CAS No: 1493572-29-4
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 5311362
• PubChem ID: 82370765
• Update Time: 2025-10-28

4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine
• 1493572-29-4
• F6782-3663
• 4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C15H14N4O/c1-20-13-10-6-5-9-12(13)14-15(16)19(18-17-14)11-7-3-2-4-8-11/h2-10H,16H2,1H3
• InChI Key： RKDMUJFRNZAFPE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N)=C(C2=CC=CC=C2OC)N=N1

Computed Properties

• Exact Mass: 266.11676108g/mol
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.4±53.0 °C(Predicted)
• pka: 0.31±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine

4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine (CAS No. 1493572-29-4)

The compound 4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine with CAS No. 1493572-29-4 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring system with aromatic substituents, making it a valuable compound for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of 4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine as a versatile building block in medicinal chemistry. Its triazole core is known for its stability and ability to form hydrogen bonds, which are critical properties for drug molecules targeting various biological systems. The presence of the methoxy group on the phenyl ring further enhances its pharmacokinetic profile, making it an attractive candidate for drug development.

One of the most promising applications of this compound is in the development of targeted therapies for cancer. Researchers have explored its ability to inhibit specific enzymes and pathways involved in tumor growth and metastasis. For instance, studies have shown that 4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine can modulate the activity of kinases, which are key players in cellular signaling processes.

In addition to its therapeutic potential, this compound has also been investigated for its role in biological imaging. The triazole moiety's ability to fluoresce under certain conditions makes it a valuable tool for tracking molecular interactions in vivo. This property has led to its use in developing new imaging agents for early disease detection.

The synthesis of 4-(2-Methoxyphenyl)-1-phenyl-1H-1,2,3-triazol-5-amine typically involves a combination of click chemistry and traditional organic synthesis techniques. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring with high efficiency and selectivity. This approach not only simplifies the synthesis process but also ensures the scalability of production for industrial applications.

Another area where this compound has shown promise is in antimicrobial research. Studies have demonstrated that 4-(2-Methoxyphenyl)-1 phenyl 1H 1 2 3 triazol 5 amine exhibits potent activity against a range of bacterial and fungal pathogens. Its ability to disrupt microbial cell membranes without causing significant toxicity to human cells makes it a compelling candidate for developing new antibiotics.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound with greater accuracy. These insights are crucial for optimizing its properties before advancing into clinical trials. Computational models have also provided valuable information about its binding affinity to various protein targets, further enhancing our understanding of its mechanism of action.

In conclusion, 4-(2-Methoxyphenyl)-1 phenyl 1H 1 2 3 triazol 5 amine (CAS No. 1493572 29 4) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in the development of novel therapeutic agents and diagnostic tools. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine and biotechnology.